Cas no 101874-29-7 (1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate)

• Product Name: 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate
• CAS No: 101874-29-7
• MF: C₁₈H₂₈O₈
• MW: 372.410126686096
• CID: 5214699
• Update Time: 2025-10-29

1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopentanetetracarboxylic acid, 3-methyl-, 1,1,2,2-tetraethyl ester
• 1,1,2,2-Cyclopentanetetracarboxylic acid, 3-methyl-, tetraethyl ester (6CI)
• 1,1,2,2-Tetraethyl 3-methyl-1,1,2,2-cyclopentanetetracarboxylate (ACI)
• 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate

• Inchi： 1S/C18H28O8/c1-6-23-13(19)17(14(20)24-7-2)11-10-12(5)18(17,15(21)25-8-3)16(22)26-9-4/h12H,6-11H2,1-5H3
• InChI Key： JKTQWFUVBTYQFD-UHFFFAOYSA-N
• SMILES： O=C(C1(C(C(OCC)=O)(C(OCC)=O)C(C)CC1)C(OCC)=O)OCC

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Melting Point: 51-53 °C(Solv: ethanol (64-17-5))
• Boiling Point: 166-170 °C(Press: 2.6 Torr)

Additional information on 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate

Introduction to 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate (CAS No. 101874-29-7)

1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate, identified by its CAS number 101874-29-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of tetra-carboxylated cyclopentanones, which are known for their unique structural and functional properties. The presence of multiple ester groups and a cyclopentane core makes it a versatile intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate features a highly functionalized backbone that allows for diverse chemical modifications. This characteristic has made it a valuable building block in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to develop novel pharmacophores and functional materials that exhibit promising biological activities. The compound's ability to undergo selective reactions under mild conditions has further enhanced its utility in synthetic protocols.

In recent years, the interest in tetra-substituted cyclopentanones has surged due to their potential applications in drug discovery and material science. Specifically, derivatives of this class have been explored for their role in modulating enzyme activity and as precursors for high-performance polymers. The ester groups in 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate provide multiple sites for further functionalization via hydrolysis or transesterification reactions. These transformations enable the creation of tailored compounds with specific biological or material properties.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate as a key intermediate in the preparation of inhibitors targeting various therapeutic pathways. For instance, its structural framework has been adapted to develop compounds with anti-inflammatory and anti-proliferative effects. The cyclopentane ring itself is known to enhance metabolic stability while maintaining binding affinity to biological targets. This balance has made it an attractive scaffold for medicinal chemists.

The compound's synthetic versatility has also been highlighted in recent studies focusing on advanced materials. The incorporation of multiple ester groups into polymers enhances their thermal stability and mechanical strength. Additionally, the cyclopentane core contributes to rigidity and tunable electronic properties in organic semiconductors. These attributes have positioned 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate as a candidate for next-generation materials with applications ranging from electronics to biodegradable plastics.

Recent advancements in computational chemistry have further expanded the potential applications of this compound. Molecular modeling studies have revealed that derivatives of 1,1,2,2-Tetraethyl 3-Methyl-1,1,2,2-cyclopentanetetracarboxylate can interact with biological targets through multiple binding modes. This feature is particularly valuable in drug design strategies aimed at achieving higher efficacy and reduced side effects. The ability to predict and optimize these interactions computationally has accelerated the discovery process significantly.

The industrial production of CAS No. 101874-29-7 has also seen improvements with the advent of greener synthetic methods. Catalytic processes that minimize waste and energy consumption have been developed to enhance sustainability without compromising yield or purity. These innovations align with global efforts to promote environmentally responsible chemical manufacturing practices.

In conclusion,1, 1, 2, 2-Tetraethyl 3-Methyl- cyclopentanetetracarboxylate represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research and material science alike. As new methodologies emerge and our understanding deepens, CAS No. 101874-29-7 will undoubtedly continue to play a pivotal role in shaping future advancements.